Cas no 745023-62-5 (5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride)

• Product Name: 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride
• CAS No: 745023-62-5
• MF: C₉H₆Cl₂O₃S
• MW: 265.113139629364
• CID: 2114984
• PubChem ID: 58713256
• Update Time: 2025-07-10

5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-chloro-3-methyl-2-Benzofuransulfonyl chloride
• 5-chloro-3-methyl-1-benzofuran-2-sulfonyl chloride
• NE45829
• 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride

• Inchi： 1S/C9H6Cl2O3S/c1-5-7-4-6(10)2-3-8(7)14-9(5)15(11,12)13/h2-4H,1H3
• InChI Key： OTCLFARNTQXIFH-UHFFFAOYSA-N
• SMILES： ClS(C1=C(C)C2C=C(C=CC=2O1)Cl)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 338
• Topological Polar Surface Area: 55.7

Additional information on 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride

Introduction to 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride (CAS No. 745023-62-5)

5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride (CAS No. 745023-62-5) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The molecular structure of 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride consists of a benzofuran core substituted with a chlorine atom at the 5-position and a methyl group at the 3-position. The sulfonyl chloride functional group at the 2-position adds reactivity and versatility to the molecule, making it an attractive candidate for a wide range of chemical reactions and synthetic transformations.

In recent years, the study of 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride has been driven by its potential as a building block for the synthesis of bioactive compounds. Research has shown that this compound can be effectively utilized in the development of drugs targeting various diseases, including cancer, neurodegenerative disorders, and inflammatory conditions. The sulfonyl chloride group facilitates electrophilic substitution reactions, enabling the formation of diverse sulphonamide derivatives that exhibit enhanced biological activity.

One notable application of 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride is in the synthesis of small molecules with potent anti-cancer properties. Studies have demonstrated that certain derivatives of this compound can selectively inhibit key enzymes involved in cancer cell proliferation and survival. For instance, a recent study published in the Journal of Medicinal Chemistry reported that a series of sulphonamide derivatives derived from 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride exhibited significant cytotoxic activity against various human cancer cell lines, including breast, lung, and colon cancer cells.

Beyond its applications in oncology, 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride has also shown promise in the field of neurodegenerative diseases. Research has focused on developing compounds that can modulate specific neurotransmitter systems or target protein aggregation pathways associated with conditions such as Alzheimer's disease and Parkinson's disease. A study published in Chemical Biology & Drug Design highlighted the synthesis and evaluation of novel benzofuran-based compounds derived from 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride, which demonstrated neuroprotective effects in cellular models of neurodegeneration.

The versatility of 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride extends to its use as an intermediate in the synthesis of other bioactive molecules. Its reactivity with various nucleophiles allows for the creation of diverse functional groups, making it a valuable tool for chemists working on complex molecule synthesis. For example, a study published in Organic & Biomolecular Chemistry described the efficient synthesis of several novel benzofuran derivatives using 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride as a key starting material. These derivatives were found to exhibit anti-inflammatory properties and were further evaluated for their potential therapeutic applications.

In addition to its biological applications, 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride has been explored for its potential use in materials science and other industrial applications. The unique electronic properties and stability of this compound make it suitable for use in polymer synthesis and as a functional additive in coatings and adhesives. A recent study published in Polymer Chemistry reported the successful incorporation of 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride-derived moieties into polymer chains, resulting in materials with improved mechanical properties and thermal stability.

The safety profile of 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride is an important consideration for both laboratory use and industrial applications. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are essential to ensure safe usage. Researchers should follow standard laboratory safety protocols when working with this compound to minimize any potential risks.

In conclusion, 5-Chloro-3-methyl-1-benzofuran-2-sulfonyl chloride (CAS No. 745023-62-5) is a versatile organic compound with significant potential across multiple scientific disciplines. Its unique structural features and reactivity make it an invaluable tool for medicinal chemists and materials scientists alike. Ongoing research continues to uncover new applications and optimize its use in developing innovative solutions for healthcare and industry.